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Compound of Interest

Compound Name: BMS-986124

Cat. No.: B606286 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for BMS-986124 is not publicly available. This

guide is based on best practices for handling potent, non-commercial research compounds.

Researchers, scientists, and drug development professionals must conduct a thorough, site-

specific risk assessment before handling this material and consult with their institution's

Environmental Health and Safety (EHS) department. The information provided here is intended

to supplement, not replace, formal safety protocols and training.

I. Personal Protective Equipment (PPE) for Handling
BMS-986124
Given the nature of BMS-986124 as a potent μ-opioid receptor silent allosteric modulator, it is

imperative to use appropriate Personal Protective Equipment (PPE) to minimize exposure,

particularly when handling the compound in its powdered form. The selection of PPE should be

based on a comprehensive risk assessment of the specific procedures being performed.

Recommended PPE for Various Laboratory Activities:
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face Powered Air-

Purifying Respirator (PAPR) or

a properly fitted N95 respirator

as a minimum. - Disposable

solid-front lab coat with tight-

fitting cuffs. - Double-gloving

(e.g., nitrile gloves). -

Disposable sleeves. - Safety

glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and

inhalation of potent powder.

Full respiratory protection and

multiple layers of skin

protection are crucial to

prevent exposure.

Solution Preparation

- Chemical fume hood or other

ventilated enclosure. - Lab

coat. - Safety glasses with side

shields or chemical splash

goggles. - Chemical-resistant

gloves (e.g., nitrile).

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills requires

diligent protection of skin and

eyes.

General Laboratory Operations
- Lab coat. - Safety glasses. -

Gloves.

Standard laboratory practice to

protect against incidental

contact and maintain a safe

working environment.

II. Experimental Protocols: Safe Handling and
Disposal Workflow
A systematic approach is essential for safely handling potent research compounds like BMS-
986124 from receipt to disposal. The following workflow outlines critical steps to ensure

personnel and environmental safety.
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Preparation and Handling

Experimentation

Decontamination and Disposal

Receiving and Storage

Conduct Risk Assessment

1.

Select and Don PPE

2.

Weighing and Aliquoting (in containment)

3.

Dissolving in Solvent

4.

In Vitro / In Vivo Dosing

5.

Decontaminate Surfaces and Equipment

6.

Segregate Waste

7.

Solid Waste (Contaminated PPE, vials)

8a.

Liquid Waste (Solvents, media)

8b.

Dispose via Approved EHS Procedures

9a. 9b.

Click to download full resolution via product page

Safe Handling and Disposal Workflow for BMS-986124.
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III. Operational and Disposal Plans
Engineering Controls:

Primary Containment: All manipulations of powdered BMS-986124 should be performed

within a certified chemical fume hood, a glove box, or a similar containment device.[1] The

airflow of the ventilation system should be regularly checked to ensure it is functioning

correctly.

Negative Pressure: Facilities handling potent compounds should be designed with air-

pressure differentials to ensure that handling areas are at a negative pressure relative to

adjacent spaces, preventing the escape of airborne contaminants.[1]

Decontamination:

All surfaces and equipment that may have come into contact with BMS-986124 should be

thoroughly decontaminated. The appropriate decontamination solution will depend on the

solvents used and should be determined in consultation with your institution's EHS

department.

Waste Disposal:

Solid Waste: All disposable items that have come into contact with BMS-986124, including

gloves, lab coats, pipette tips, and vials, should be considered hazardous waste.[2] This

waste should be collected in a designated, puncture-resistant, and sealed container, clearly

labeled as "Hazardous Waste" with the name of the compound.[2]

Liquid Waste: All liquid waste containing BMS-986124 should be collected in a sealed and

clearly labeled container. Do not mix with other waste streams unless compatibility has been

confirmed.[2]

Disposal: All waste must be disposed of through your institution's approved hazardous waste

management program. Follow all local, state, and federal regulations for the disposal of

chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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